![molecular formula C12H20N2O2 B2477813 N,N-Dimethyl-4-(prop-2-enoylamino)cyclohexane-1-carboxamide CAS No. 2411260-00-7](/img/structure/B2477813.png)
N,N-Dimethyl-4-(prop-2-enoylamino)cyclohexane-1-carboxamide
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Overview
Description
N,N-Dimethyl-4-(prop-2-enoylamino)cyclohexane-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is also known as DMAPA and is a derivative of cyclohexane.
Mechanism of Action
The mechanism of action of DMAPA is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body.
Biochemical and Physiological Effects:
DMAPA has been shown to have various biochemical and physiological effects. It has been shown to exhibit antitumor and anti-inflammatory activities. It has also been shown to have an effect on the central nervous system.
Advantages and Limitations for Lab Experiments
One of the advantages of DMAPA is its versatility in various fields. It can be used as a building block in the synthesis of various drugs and polymers. However, one of the limitations of DMAPA is its toxicity. It can be harmful if ingested or inhaled.
Future Directions
There are various future directions for the study of DMAPA. One of the future directions is the synthesis of new derivatives of DMAPA with improved properties. Another future direction is the study of the mechanism of action of DMAPA to better understand its potential applications in various fields. Additionally, the development of new methods for the synthesis of DMAPA and its derivatives is also an area of future research.
Synthesis Methods
The synthesis of DMAPA involves the reaction of cyclohexanone with dimethylamine and acryloyl chloride under basic conditions. The resulting product is then purified through recrystallization.
Scientific Research Applications
DMAPA has been extensively studied for its potential applications in various fields such as drug discovery, material science, and catalysis. In drug discovery, DMAPA has been shown to exhibit antitumor and anti-inflammatory activities. It has also been used as a building block in the synthesis of various drugs. In material science, DMAPA has been used as a monomer in the synthesis of polymers with unique properties. In catalysis, DMAPA has been shown to be an effective catalyst in various reactions.
properties
IUPAC Name |
N,N-dimethyl-4-(prop-2-enoylamino)cyclohexane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O2/c1-4-11(15)13-10-7-5-9(6-8-10)12(16)14(2)3/h4,9-10H,1,5-8H2,2-3H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REJNPMIOVAKIOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1CCC(CC1)NC(=O)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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